molecular formula C12H26N2O2 B1328580 tert-Butyl (5-(ethylamino)pentyl)carbamate CAS No. 883555-11-1

tert-Butyl (5-(ethylamino)pentyl)carbamate

Cat. No. B1328580
M. Wt: 230.35 g/mol
InChI Key: HSYFFBMGEABTLW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound tert-Butyl (5-(ethylamino)pentyl)carbamate is a chemical entity that appears to be an intermediate or a building block in the synthesis of various biologically active compounds. While the provided papers do not directly discuss this exact compound, they do provide insights into the synthesis and applications of structurally related tert-butyl carbamate derivatives. These derivatives are often used in the preparation of pharmaceuticals and other organic molecules due to their protective group properties and versatility in chemical reactions .

Synthesis Analysis

The synthesis of tert

Scientific Research Applications

1. Ketoreductase-assisted Synthesis

  • Application Summary: This compound is used in the ketoreductase-assisted synthesis of chiral selective tert-butyl {5- [(4-cyanophenyl) (hydroxy)methyl]-2-fluorophenyl}carbamate .
  • Methods of Application: The process involves performing chiral selective reduction in tert-butyl [5- (4-cyanobenzoyl)-2-fluorophenyl]carbamate to tert-butyl {5- [(4-cyanophenyl) (hydroxy)methyl]-2-fluorophenyl}carbamate . The optimum parameters were 40 °C, pH 7.0, 10% enzyme loading, and 100 g/L substrate loading for maximum conversion .
  • Results or Outcomes: ES-KRED-213 showed 99.4% conversion, 4.9 g/50 mL product formation, with an actual product recovery of 4.2 g corresponding to a product yield 85% with respect to the product formed after reaction .

2. Synthesis of N-Boc-protected Anilines

  • Application Summary: Tert-Butyl carbamate was used in palladium-catalyzed synthesis of N-Boc-protected anilines .

3. Drug Development

  • Application Summary: Tert-Butyl (5-(ethylamino)pentyl)carbamate has been shown to have potential as a therapeutic agent for Alzheimer’s disease, Parkinson’s disease, and cancer.
  • Chemical Properties: Tert-Butyl (5-(ethylamino)pentyl)carbamate is a chemical compound with the molecular formula C12H26N2O2 . It has an average mass of 230.347 Da and a monoisotopic mass of 230.199432 Da .
  • Availability: This compound is available for purchase for proteomics research .
  • Chemical Properties: Tert-Butyl (5-(ethylamino)pentyl)carbamate is a chemical compound with the molecular formula C12H26N2O2 . It has an average mass of 230.347 Da and a monoisotopic mass of 230.199432 Da .
  • Availability: This compound is available for purchase for proteomics research .

Future Directions

“tert-Butyl (5-(ethylamino)pentyl)carbamate” is a valuable tool for many experimental studies, particularly in the field of proteomics research . Its future directions may include further exploration of its applications in drug synthesis and organic chemistry.

properties

IUPAC Name

tert-butyl N-[5-(ethylamino)pentyl]carbamate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H26N2O2/c1-5-13-9-7-6-8-10-14-11(15)16-12(2,3)4/h13H,5-10H2,1-4H3,(H,14,15)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HSYFFBMGEABTLW-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCNCCCCCNC(=O)OC(C)(C)C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H26N2O2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00649973
Record name tert-Butyl [5-(ethylamino)pentyl]carbamate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00649973
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

230.35 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

tert-Butyl (5-(ethylamino)pentyl)carbamate

CAS RN

883555-11-1
Record name 1,1-Dimethylethyl N-[5-(ethylamino)pentyl]carbamate
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=883555-11-1
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name tert-Butyl [5-(ethylamino)pentyl]carbamate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00649973
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.